3beta-acetoxy-eupha- 7,25-dien-24(R)-ol

Chinese Name
3β-乙酰氧基-7,25-甘遂二烯-24(R)-醇
English Name
3beta-acetoxy-eupha- 7,25-dien-24(R)-ol
标识符
CAS No.
1352001-09-2
Molecular Formula
C32H52O3
Molecular Weight
484.7650
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
8%
6/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled6
druglikeness.missing72
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
484.7500
druglikeness.valid
TPSA
TPSA
-
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-
LogD
LogD
-
HBA
HBA
-
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
-
corneal_permeability
corneal_permeability
-
HIA
HIA
-
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
-
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
-
CYP1A2_inhibitor
CYP1A2_inhibitor
-
CYP2C9_substrate
CYP2C9_substrate
-
CYP2C9_inhibitor
CYP2C9_inhibitor
-
CYP2C19_substrate
CYP2C19_substrate
-
CYP2C19_inhibitor
CYP2C19_inhibitor
-
CYP2D6_substrate
CYP2D6_substrate
-
CYP2D6_inhibitor
CYP2D6_inhibitor
-
CYP3A4_substrate
CYP3A4_substrate
-
CYP3A4_inhibitor
CYP3A4_inhibitor
-
UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-
Ames_test
Ames_test
-
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
-
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
-
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
-
cardiotoxicity
cardiotoxicity
-
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
-
hERG_inhibition
hERG_inhibition
-
Pgp_substrate
Pgp_substrate
-
Pgp_inhibitor
Pgp_inhibitor
-
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-
drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
-
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
-
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
代谢综合征
Metabolic Syndrome
Corresponding Targets:
炎症性疾病
Inflammatory disease
Corresponding Targets:
肝纤维化
Liver fibrosis
Corresponding Targets:
神经退行性疾病
Neurodegenerative disease
Corresponding Targets:
肿瘤疾病
Cancer
Corresponding Targets:
Plant Sources
相关化合物

Isochamaejasmin
Isochamaejasmin
CAS号:93859-63-3
分子式:C30H22O10
分子量:542.4960

Isosalicifolin
Isosalicifolin
CAS号:156974-99-1
分子式:C20H20O6
分子量:356.3740

2",4"-Di-O-(E-p-coumaroyl)afzelin
2",4"-Di-O-(E-p-coumaroyl)afzelin
CAS号:163434-73-9
分子式:C39H32O14
分子量:724.6710

Borapetoside D
Borapetoside D
CAS号:151200-48-5
分子式:C33H46O16
分子量:698.7150

3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid
3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid
CAS号:262272-76-4
分子式:C31H46O7
分子量:530.7020

3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid
3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid
CAS号:262272-76-4
分子式:C31H46O7
分子量:530.7020